Carbon–nitrogen–metal material as a high performing oxygen evolution catalyst†

Catalysis Science & Technology Pub Date: 2022-05-04 DOI: 10.1039/D2CY00473A

Abstract

Novel oxygen evolution catalysts were prepared through diazonium coupling chemistry to covalently modify Vulcan carbon via terpyridine (tpy) motifs followed by coordination of non-precious transition metals (Ni, Co) to the tpy-ligand on the surface support. This resulted in highly active catalysts that demonstrate low overpotentials for the V-tpy-Ni catalyst of 313 mV at 10 mA cm−2, and stable long-term performance over 26 hours of continual testing.

Graphical abstract: Carbon–nitrogen–metal material as a high performing oxygen evolution catalyst
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